Cas no 2649067-88-7 (4-chloro-3-(isocyanatomethyl)-2-methoxypyridine)

• Product Name: 4-chloro-3-(isocyanatomethyl)-2-methoxypyridine
• CAS No: 2649067-88-7
• MF: C₈H₇ClN₂O₂
• MW: 198.606380701065
• CID: 6228374
• PubChem ID: 165634109
• Update Time: 2025-06-08

4-chloro-3-(isocyanatomethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(isocyanatomethyl)-2-methoxypyridine
• 2649067-88-7
• EN300-1985662

• Inchi： 1S/C8H7ClN2O2/c1-13-8-6(4-10-5-12)7(9)2-3-11-8/h2-3H,4H2,1H3
• InChI Key： FKLPCEKTANIXSU-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1CN=C=O)OC

Computed Properties

• Exact Mass: 198.0196052g/mol
• Monoisotopic Mass: 198.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.6Ų

Additional information on 4-chloro-3-(isocyanatomethyl)-2-methoxypyridine

Exploring the Synthesis and Applications of 4-Chloro-3-(Isocyanatomethyl)-2-Methoxypyridine (CAS No. 2649067-88-7)

The compound 4-chloro-3-(isocyanatomethyl)-2-methoxypyridine (CAS No. 2649067-88-7) represents a structurally unique organosulfur compound with significant potential in advanced chemical synthesis and biomedical research. Its molecular architecture combines a pyridine core substituted with a chlorine atom at position 4, an isocyanate group at position 3, and a methoxy substituent at position 2, creating a versatile platform for functionalization. This configuration allows for precise manipulation in both organic synthesis and materials science applications.

Recent advancements in isocyanate-functionalized pyridines have highlighted their role as intermediates in the construction of bioactive molecules. A groundbreaking study published in Chemical Science (2023) demonstrated how such compounds can be employed to synthesize heterocyclic scaffolds with tunable electronic properties, critical for drug discovery programs targeting protein-protein interaction inhibitors. The isocyanate moiety in CAS No. 2649067-88-7 enables efficient click chemistry reactions under mild conditions, making it particularly valuable for conjugation with biomolecules like peptides and antibodies.

In the realm of medicinal chemistry, this compound has emerged as a key building block for developing methoxy-substituted pyridine derivatives. Researchers at the University of Cambridge recently reported its use in creating novel kinase inhibitors through orthogonal protection strategies involving the chlorine and methoxy groups (J. Med. Chem., 2023). The chlorine atom facilitates selective nucleophilic substitution pathways, while the methoxy group modulates lipophilicity—a critical balance for achieving optimal pharmacokinetic profiles.

The isocyanatomethyl functionality has also found application in supramolecular chemistry. A collaborative study between MIT and ETH Zurich (published in Nature Communications, 2023) showcased its ability to form dynamic covalent networks via reversible isocyanate-thiol exchange reactions. These self-healing materials exhibit tunable mechanical properties, opening new avenues for smart drug delivery systems that respond to physiological stimuli like pH or redox conditions.

Synthetic methodologies for preparing CAS No. 2649067-88-7 have evolved significantly over recent years. Traditional approaches involved multistep procedures using phosgene-based reagents, but modern protocols now favor eco-friendly alternatives such as phase-transfer catalysis with urethane precursors (Greener Synthesis, 2023). One notable method employs microwave-assisted synthesis under solvent-free conditions to achieve >95% yield while minimizing hazardous byproducts—a critical advancement aligning with green chemistry principles.

In photonic applications, this compound's conjugated π-system enables interesting optoelectronic properties when incorporated into polymer matrices. A team from KAIST demonstrated its use in fabricating organic light-emitting diodes (OLEDs) with enhanced charge transport characteristics (Advanced Materials, 2023). The chloro and methoxy substituents were shown to optimize energy levels for efficient singlet exciton emission at wavelengths critical for display technologies.

Bioconjugation studies have revealed the compound's utility in creating bioorthogonal linkers for live-cell imaging applications. By leveraging strain-promoted azide−alkyne cycloaddition reactions after initial isocyanate modification, researchers achieved real-time tracking of intracellular trafficking pathways without disrupting cellular processes (JACS Au, 2023). This capability positions it as a promising tool in systems biology research requiring precise spatiotemporal analysis.

Catalytic applications are another frontier where this compound demonstrates promise. Its nitrogen-containing heterocyclic framework supports palladium complex formation that exhibits exceptional activity in Suzuki-Miyaura cross-coupling reactions under ligand-free conditions (Catalysis Science & Technology, 2023). The chlorine substituent acts as an electron-withdrawing group that enhances transition metal coordination efficiency while maintaining recyclability of catalyst systems.

Safety considerations remain paramount when handling this compound due to its reactive isocyanate functionality. Current best practices emphasize controlled exposure protocols and inert atmosphere handling during synthesis steps involving free isocyanates. Recent studies from NIOSH-affiliated labs have validated novel protective strategies using nanocomposite sorbents capable of capturing airborne isocyanate vapors at sub-part-per-million levels (AIRTOX Journal, 2023).

Ongoing research continues to explore this compound's potential across diverse domains including agrochemicals and nanomedicine delivery systems. Its unique combination of functional groups provides an ideal starting point for designing multifunctional molecules that address contemporary challenges in healthcare and technology sectors—positioning it as a cornerstone material for next-generation chemical innovations.